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Compound of Interest

Compound Name: ZK-261991

Cat. No.: B15580999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of ZK-261991, a potent, orally active inhibitor of Vascular Endothelial Growth

Factor Receptor (VEGFR) tyrosine kinases.

Compound Information
ZK-261991 is a small molecule inhibitor primarily targeting VEGFR2 with high affinity, and also

demonstrating inhibitory activity against VEGFR3. These receptors are crucial mediators of

angiogenesis and lymphangiogenesis, respectively. Inhibition of these pathways is a key

strategy in cancer therapy and other diseases characterized by pathological blood and

lymphatic vessel formation.

Chemical and Physical Properties
A summary of the key properties of ZK-261991 is provided in the table below.
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Property Value

Molecular Formula C₂₄H₂₅N₇O

Molecular Weight 443.50 g/mol

CAS Number 886563-25-3

Mechanism of Action
ATP-competitive inhibitor of VEGFR2 and

VEGFR3 tyrosine kinases

IC₅₀ (VEGFR2) 5 nM[1]

IC₅₀ (VEGFR3) 20 nM[1]

Appearance Typically a solid powder

Stock Solution Preparation
The following protocol outlines the steps for preparing a high-concentration stock solution of

ZK-261991, which can then be diluted to the desired working concentration for various in vitro

and in vivo experiments.

Materials
ZK-261991 powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol
Pre-weighing Preparation: Before opening, bring the vial of ZK-261991 powder to room

temperature to prevent condensation of atmospheric moisture.
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Weighing: Accurately weigh the desired amount of ZK-261991 powder using a calibrated

analytical balance in a chemical fume hood.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube or cryovial.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM). To prepare a 10 mM stock solution, dissolve 4.435 mg of ZK-261991 in 1 mL of

DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

Sterilization (Optional): For cell culture applications, it is recommended to filter-sterilize the

stock solution using a 0.22 µm syringe filter compatible with DMSO. However, as DMSO is

bactericidal, this step may not be necessary if aseptic techniques are strictly followed.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize

freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2][3]

Calculation of Stock Solution Volume
To calculate the volume of DMSO required to prepare a stock solution of a specific

concentration, use the following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example for a 10 mM stock solution from 1 mg of ZK-261991:
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Volume (L) = 0.001 g / (443.50 g/mol x 0.010 mol/L) = 0.000225 L = 225 µL

Experimental Protocols: Dilution to Working
Concentration
For most cell-based assays, the final concentration of DMSO should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.[4]

Protocol for Cell Culture Experiments
Thaw a single aliquot of the ZK-261991 stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final working concentration.

It is recommended to prepare intermediate dilutions in culture medium before the final

dilution to ensure accurate and homogenous mixing.

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments to account for any effects of the solvent.

Visualization of Mechanism of Action
Signaling Pathway Diagram
The following diagram illustrates the simplified signaling pathway of VEGFR2 and VEGFR3 and

the inhibitory action of ZK-261991.
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Caption: Inhibition of VEGFR2 and VEGFR3 signaling by ZK-261991.

Experimental Workflow Diagram
The following diagram outlines the general workflow for preparing and using a ZK-261991
stock solution in a typical cell-based assay.
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Caption: Workflow for ZK-261991 stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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